Cas no 937667-91-9 (N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylcyclopropanamine dihydrochloride)

• Product Name: N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylcyclopropanamine dihydrochloride
• CAS No: 937667-91-9
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• CID: 3032272
• Update Time: 2023-11-22

N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylcyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-甲基-2-苯基-1,3-噻唑-5-基)甲基]环丙胺二盐酸盐
• N-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]cyclopropanamine dihydrochloride
• Cyclopropyl-(4-methyl-2-phenyl-thiazol-5-ylmethyl)-amine
• N-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]cyclopropanamine
• cyclopropyl[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
• N-((4-methyl-2-phenylthiazol-5-yl)methyl)cyclopropanamine
• N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylcyclopropanamine dihydrochloride

• Inchi： 1S/C14H16N2S/c1-10-13(9-15-12-7-8-12)17-14(16-10)11-5-3-2-4-6-11/h2-6,12,15H,7-9H2,1H3
• InChI Key： NNUBZCNPDCQYMU-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 3
• Topological Polar Surface Area: 53.2

N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylcyclopropanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles